Cas no 894997-84-3 (N-(4-methyl-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide)

• Product Name: N-(4-methyl-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide
• CAS No: 894997-84-3
• MF: C₂₁H₁₆N₄O₃S
• MW: 404.441742897034
• CID: 5802157
• Update Time: 2025-06-07

N-(4-methyl-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-ylmethyl)benzamide
• Benzamide, N-(4-methyl-2-benzothiazolyl)-3-nitro-N-(3-pyridinylmethyl)-
• N-(4-methyl-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide

• Inchi： 1S/C21H16N4O3S/c1-14-5-2-9-18-19(14)23-21(29-18)24(13-15-6-4-10-22-12-15)20(26)16-7-3-8-17(11-16)25(27)28/h2-12H,13H2,1H3
• InChI Key： YCHLLIMDNNKNGT-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(C)C=CC=C2S1)CC1=CC=CN=C1)(=O)C1=CC=CC([N+]([O-])=O)=C1

Experimental Properties

• Density: 1.415±0.06 g/cm3(Predicted)
• Boiling Point: 617.9±65.0 °C(Predicted)
• pka: 4.34±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-methyl-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide

Comprehensive Overview of N-(4-methyl-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide (CAS No. 894997-84-3)

N-(4-methyl-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide (CAS No. 894997-84-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both benzothiazole and pyridine moieties in its structure enhances its versatility, making it a subject of interest for drug discovery and development.

The molecular structure of N-(4-methyl-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide incorporates a nitro group at the 3-position of the benzamide ring, which may contribute to its reactivity and potential as a pharmacophore. Researchers have explored its role in modulating enzyme activity and interacting with biological targets, particularly in the context of kinase inhibition and signal transduction pathways. These properties align with current trends in precision medicine, where small molecules are designed to target specific proteins or pathways involved in disease mechanisms.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative therapeutics and functional materials. N-(4-methyl-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide fits into this niche, as its scaffold offers opportunities for structural optimization and derivatization. Scientists are particularly interested in its potential as a fluorescence probe or molecular sensor, given the electron-rich nature of its aromatic systems. Such applications are highly relevant in diagnostics and imaging technologies, which are rapidly evolving fields.

The synthesis of CAS No. 894997-84-3 typically involves multi-step organic reactions, including condensation and amidation processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and efficiency, reflecting the growing emphasis on sustainable chemistry practices. These methods reduce waste and energy consumption, addressing the global push toward green chemistry and environmentally friendly manufacturing.

From a commercial perspective, N-(4-methyl-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide is available through specialized chemical suppliers, often in high purity grades suitable for research purposes. Its applications span academic laboratories, pharmaceutical R&D, and material science, where it serves as a building block for more complex molecules. The compound's stability under standard storage conditions and compatibility with common solvents further enhance its utility in experimental settings.

Ongoing studies are investigating the structure-activity relationships (SAR) of this compound, with a focus on optimizing its biological efficacy. Computational tools like molecular docking and QSAR modeling are frequently used to predict its interactions with target proteins, accelerating the drug discovery process. These approaches are part of the broader shift toward AI-driven chemistry, where machine learning algorithms aid in identifying promising candidates from vast chemical libraries.

In summary, N-(4-methyl-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide (CAS No. 894997-84-3) represents a compelling example of modern medicinal chemistry. Its multifaceted applications, from drug development to diagnostic tools, underscore its relevance in contemporary scientific research. As the fields of biotechnology and nanomedicine continue to expand, compounds like this will likely play a pivotal role in shaping future innovations.